![molecular formula C23H20FN3O2 B6012473 N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide](/img/structure/B6012473.png)
N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide
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Overview
Description
N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide, also known as FPIP, is a synthetic compound that has been extensively studied for its potential pharmacological applications. FPIP belongs to the class of proline-derived compounds that have been used in the development of various drugs and therapeutic agents.
Mechanism of Action
The mechanism of action of N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the regulation of cell growth and proliferation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are enzymes that play a role in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis (programmed cell death) in certain types of cancer cells. This compound has also been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the advantages of N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide is its potential as a therapeutic agent for the treatment of various diseases, including cancer and inflammatory disorders. However, one of the limitations of this compound is its relatively low solubility in water, which can make it difficult to administer in certain forms.
Future Directions
There are several potential future directions for the study of N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide. One area of research could focus on the development of new analogs of this compound that exhibit improved solubility and bioavailability. Another area of research could focus on the identification of new targets and pathways that are affected by this compound, which could lead to the development of new therapeutic agents for the treatment of various diseases. Additionally, further studies could be conducted to investigate the potential of this compound as a diagnostic tool for the detection of certain types of cancer.
Synthesis Methods
The synthesis of N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide involves the reaction of 4'-fluoro-3-biphenylcarboxylic acid with isonicotinoyl chloride and proline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting compound is then purified by column chromatography to obtain the final product.
Scientific Research Applications
N-(4'-fluoro-3-biphenylyl)-1-isonicotinoylprolinamide has been studied for its potential applications in various fields of science, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-tumor effects.
Properties
IUPAC Name |
N-[3-(4-fluorophenyl)phenyl]-1-(pyridine-4-carbonyl)pyrrolidine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN3O2/c24-19-8-6-16(7-9-19)18-3-1-4-20(15-18)26-22(28)21-5-2-14-27(21)23(29)17-10-12-25-13-11-17/h1,3-4,6-13,15,21H,2,5,14H2,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCVSEDFREOIXPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C(=O)C2=CC=NC=C2)C(=O)NC3=CC=CC(=C3)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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